![molecular formula C22H26N2O6 B248370 1-(3,4-Dimethoxybenzoyl)-4-(3,5-dimethoxybenzoyl)piperazine](/img/structure/B248370.png)
1-(3,4-Dimethoxybenzoyl)-4-(3,5-dimethoxybenzoyl)piperazine
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Overview
Description
1-(3,4-Dimethoxybenzoyl)-4-(3,5-dimethoxybenzoyl)piperazine, also known as DDP, is a piperazine derivative that has been extensively studied for its potential therapeutic applications. DDP is a compound that has shown promising results in various scientific research studies, and its synthesis, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been thoroughly investigated.
Mechanism of Action
The mechanism of action of 1-(3,4-Dimethoxybenzoyl)-4-(3,5-dimethoxybenzoyl)piperazine involves the inhibition of various enzymes and receptors involved in cellular processes such as DNA replication, cell division, and protein synthesis. This compound has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit the growth and proliferation of fungi and bacteria.
Advantages and Limitations for Lab Experiments
1-(3,4-Dimethoxybenzoyl)-4-(3,5-dimethoxybenzoyl)piperazine has several advantages for lab experiments, including its high potency and selectivity for specific targets. Additionally, this compound has been found to have a low toxicity profile, making it a safer alternative to other compounds. However, this compound has some limitations, including its limited solubility in water and its potential for off-target effects.
Future Directions
There are several future directions for the study of 1-(3,4-Dimethoxybenzoyl)-4-(3,5-dimethoxybenzoyl)piperazine. One area of research is the development of new synthesis methods for this compound that are more efficient and cost-effective. Additionally, further investigation is needed to determine the full range of therapeutic applications for this compound, including its potential as a treatment for neurological disorders. Finally, more research is needed to fully understand the mechanism of action of this compound and its effects on cellular processes.
Synthesis Methods
The synthesis of 1-(3,4-Dimethoxybenzoyl)-4-(3,5-dimethoxybenzoyl)piperazine involves the condensation of 3,4-dimethoxybenzoyl chloride and 3,5-dimethoxybenzoyl chloride with piperazine in the presence of a base. The resulting compound is then purified using various methods, including column chromatography, recrystallization, and distillation.
Scientific Research Applications
1-(3,4-Dimethoxybenzoyl)-4-(3,5-dimethoxybenzoyl)piperazine has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to exhibit antitumor, antifungal, and antibacterial activities. Additionally, this compound has been found to have potential as a treatment for Alzheimer's disease, Parkinson's disease, and other neurological disorders.
properties
Molecular Formula |
C22H26N2O6 |
---|---|
Molecular Weight |
414.5 g/mol |
IUPAC Name |
[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-(3,4-dimethoxyphenyl)methanone |
InChI |
InChI=1S/C22H26N2O6/c1-27-17-11-16(12-18(14-17)28-2)22(26)24-9-7-23(8-10-24)21(25)15-5-6-19(29-3)20(13-15)30-4/h5-6,11-14H,7-10H2,1-4H3 |
InChI Key |
KVIJTLAVTBAXOD-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C(=O)C3=CC(=CC(=C3)OC)OC)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C(=O)C3=CC(=CC(=C3)OC)OC)OC |
Origin of Product |
United States |
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